Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate

• Molecular Formula: C14H17BrO3
• Molecular Weight: 313.19 g/mol
• IUPAC Name: methyl 5-bromo-4-cyclopropyl-2-propan-2-yloxybenzoate
• InChI: InChI=1S/C14H17BrO3/c1-8(2)18-13-7-10(9-4-5-9)12(15)6-11(13)14(16)17-3/h6-9H,4-5H2,1-3H3
• InChI Key: ZRMCVABKFRMDLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)C2CC2)Br)C(=O)OC

Description

Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate is a useful research compound. Its molecular formula is C14H17BrO3 and its molecular weight is 313.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dibromoisocyanuric acid (3.99 g) was added at room temperature to a DMF (80 mL) solution of methyl 4-cyclopropyl-2-isopropoxybenzoate (5.43 g), and the mixture was stirred at 90° C. for 1 hour in a nitrogen atmosphere. An aqueous sodium thiosulfate solution was added to the reaction mixture at room temperature, followed by extraction with ethyl acetate. The obtained organic layer was washed with water and saturated saline in this order and dried over anhydrous magnesium sulfate, and then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (6.89 g).